N~1~,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine

• CAS No.: 61330-12-9
• Molecular Formula: C18H31N3
• Molecular Weight: 289.5 g/mol
• IUPAC Name: N',N'-dimethyl-N-[2-(2-piperidin-1-ylethyl)phenyl]propane-1,3-diamine
• InChI: InChI=1S/C18H31N3/c1-20(2)13-8-12-19-18-10-5-4-9-17(18)11-16-21-14-6-3-7-15-21/h4-5,9-10,19H,3,6-8,11-16H2,1-2H3
• InChI Key: SNYXKEHVYQVDOD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1=CC=CC=C1CCN2CCCCC2

Description

N~1~,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine is a complex organic compound with a unique structure that includes a piperidine ring and a dimethylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine typically involves multiple steps. One common method includes the reaction of N,N-dimethyl-1,3-propanediamine with a piperidine derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized to ensure high yield and purity, with stringent control over reaction parameters such as temperature, pressure, and reaction time .

Chemical Reactions Analysis

Types of Reactions

N~1~,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amines .

Scientific Research Applications

N~1~,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N1,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the target and context .

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethyl-1,3-propanediamine: A simpler analog with similar reactivity but lacking the piperidine ring.

N,N,N’-Trimethyl-1,3-propanediamine: Another related compound with an additional methyl group on the nitrogen atom.

Uniqueness

N~1~,N~1~-Dimethyl-N~3~-{2-[2-(piperidin-1-yl)ethyl]phenyl}propane-1,3-diamine is unique due to its structural complexity, which imparts distinct chemical and biological properties.